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Compound of Interest

Compound Name: Diisooctyl glutarate

Cat. No.: B15342387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diisooctyl glutarate, a diester emollient, presents a theoretically attractive profile for use in

topical drug formulations and cosmetic applications. Its relatively high molecular weight and

branched structure suggest good spreadability and a non-greasy skin feel, properties highly

desirable in dermatological preparations. However, a comprehensive assessment of its cost-

performance ratio is hampered by a notable scarcity of publicly available experimental data and

direct cost information. This guide provides a comparative analysis based on the known

properties of similar diester emollients and outlines key experimental protocols for its

evaluation, should it become more readily available for research and development.

Data Presentation: Comparative Analysis of
Emollient Properties
Due to the lack of specific data for diisooctyl glutarate, the following table presents a

comparative summary of its estimated physicochemical properties alongside known data for

common emollient alternatives. These estimations are based on the properties of structurally

similar compounds, such as other high molecular weight diesters.
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Property
Diisooctyl
Glutarate
(Estimated)

Isopropyl
Myristate (IPM)

C12-15 Alkyl
Benzoate

Caprylic/Capri
c Triglyceride

Molecular Weight

( g/mol )
~370 270.45 ~320-380 ~500

Viscosity (cP at

25°C)
20 - 40 5 - 10 15 - 25 25 - 35

Spreadability High Very High High Medium to High

Skin Feel
Light, Non-

greasy
Light, Oily

Elegant,

Powdery

Smooth, Non-

greasy

Occlusivity Low to Moderate Low Low Moderate

Polarity Medium Medium Medium Medium

Relative Cost Not available Low Medium Medium

Performance Evaluation of Emollients
The performance of an emollient in a topical formulation is a multi-faceted characteristic,

encompassing its physical properties, sensory perception, and its impact on skin barrier

function. Emollients are crucial in determining the final product's feel and efficacy.[1] They

function to soften and smooth the skin by forming a semi-occlusive film that helps to moisturize.

[2] The selection of an emollient is a critical step in formulation development, influencing factors

like skin feel, active ingredient solubilization, and the overall stability of the product.[1]

Key Performance Indicators for Emollients:
Skin Hydration: The ability of a formulation containing the emollient to increase the water

content of the stratum corneum.

Transepidermal Water Loss (TEWL): The measurement of water that passively evaporates

through the skin. Effective emollients can help reduce TEWL by forming an occlusive barrier.

Spreadability: The ease with which the emollient can be applied and distributed over the skin

surface. This is often correlated with viscosity and molecular weight.[3]
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Sensory Properties: The tactile sensations perceived by the user upon application, including

greasiness, stickiness, and smoothness. These properties are critical for patient compliance

and consumer acceptance.[4]

Experimental Protocols
For a rigorous assessment of diisooctyl glutarate or any novel emollient, the following

experimental protocols are recommended.

In-Vitro Evaluation of Skin Hydration and Barrier
Function
Objective: To assess the effect of a formulation containing the test emollient on skin hydration

and transepidermal water loss (TEWL) using an in-vitro model.

Methodology:

Skin Model: Utilize commercially available reconstructed human epidermal models or ex-vivo

human skin explants.

Formulation Preparation: Prepare a simple oil-in-water emulsion with a standardized

concentration (e.g., 5-10%) of diisooctyl glutarate and comparator emollients. A control

formulation without any emollient should also be prepared.

Application: Apply a defined amount of each formulation to the surface of the skin models.

Incubation: Incubate the treated models under controlled temperature and humidity (e.g.,

32°C, 50% RH) for a specified period (e.g., 24 hours).

Hydration Measurement: Assess skin surface hydration using a Corneometer®, which

measures the capacitance of the skin, a parameter that correlates with its water content.[5]

TEWL Measurement: Measure TEWL using a Tewameter®, which quantifies the water vapor

flux from the skin surface.

Data Analysis: Compare the changes in skin hydration and TEWL for the test formulations

against the control and comparator formulations. Statistical analysis (e.g., ANOVA) should be
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performed to determine significant differences.
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Sensory Panel Evaluation
Objective: To quantitatively assess the sensory characteristics of the test emollient compared to

alternatives.
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Methodology:

Panel Selection: Recruit and train a panel of sensory assessors (typically 10-15 individuals).

Sample Preparation: Provide the panelists with neat samples of diisooctyl glutarate and

comparator emollients in blinded, coded containers.

Application Protocol: Instruct panelists to apply a standardized amount of each emollient to a

designated area on their volar forearm.[2]

Attribute Evaluation: Panelists will rate a series of predefined sensory attributes on a labeled

magnitude scale (e.g., 0-10). Key attributes include:[6]

Spreadability: Ease of application.

Greasiness: The feeling of oiliness on the skin.

Stickiness: The tacky feeling after application.

Absorption: The perceived speed at which the emollient is absorbed into the skin.

After-feel: The residual feeling on the skin (e.g., smooth, powdery, waxy).

Data Collection: Collect the rating sheets from each panelist.

Data Analysis: Analyze the data using statistical methods such as Principal Component

Analysis (PCA) to identify differences in the sensory profiles of the emollients.[4]

Click to download full resolution via product page

Cost Considerations
The cost of emollients is a significant factor in the development of both pharmaceutical and

cosmetic products. Prices can fluctuate based on raw material availability, manufacturing

processes, and market demand. While specific pricing for diisooctyl glutarate is not readily

available, it is anticipated to be in the mid-to-high range for specialty emollients, given its likely
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synthesis route from glutaric acid and isooctyl alcohol. A thorough cost analysis would require

direct inquiries with chemical suppliers.

Alternatives to Diisooctyl Glutarate
A wide array of emollients can be considered as alternatives, each with a unique cost-

performance profile.

Low-Cost Alternatives:

Isopropyl Myristate (IPM): A widely used, low-viscosity emollient known for its excellent

spreadability, though it can have a slightly oily after-feel.

Mineral Oil: A highly effective occlusive agent, but can be perceived as greasy and

comedogenic.

Medium-Cost Alternatives:

C12-15 Alkyl Benzoate: Offers a light, elegant feel and is a good solvent for many

cosmetic ingredients.

Caprylic/Capric Triglyceride: A non-greasy, stable emollient derived from coconut oil,

known for its good skin compatibility.

High-Performance/Specialty Alternatives:

Silicones (e.g., Dimethicone, Cyclopentasiloxane): Provide a silky, smooth feel and are

non-comedogenic, but their synthetic origin can be a drawback for "natural" product

positioning.

Novel Bio-based Esters: A growing category of emollients derived from renewable

resources, often commanding a premium price for their sustainability profile.[7]

Conclusion
While diisooctyl glutarate holds promise as a high-performance emollient, the current lack of

available data makes a definitive assessment of its cost-performance ratio challenging. For

researchers and formulators considering this ingredient, it is imperative to conduct rigorous in-
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house evaluations using the experimental protocols outlined in this guide. A direct comparison

with established emollients across key performance indicators, coupled with a thorough cost

analysis from potential suppliers, will be necessary to determine its suitability and economic

viability for a given application. The choice of an emollient is ultimately a balance between

desired sensory attributes, clinical efficacy, and formulation cost.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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